Cas no 136081-26-0 (6-Benzothiazoleethanol)

• Product Name: 6-Benzothiazoleethanol
• CAS No: 136081-26-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 2108086
• Update Time: 2023-08-03

6-Benzothiazoleethanol Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleethanol

• Inchi： 1S/C9H9NOS/c11-4-3-7-1-2-8-9(5-7)12-6-10-8/h1-2,5-6,11H,3-4H2
• InChI Key： GAHMPRDVOAOVSI-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4